Cas no 2228552-78-9 (5-(5-bromo-2-cyclopropylpyrimidin-4-yl)-1H-imidazol-2-amine)

• Product Name: 5-(5-bromo-2-cyclopropylpyrimidin-4-yl)-1H-imidazol-2-amine
• CAS No: 2228552-78-9
• MF: C₁₀H₁₀BrN₅
• MW: 280.123899936676
• CID: 6417517
• PubChem ID: 165796717
• Update Time: 2025-08-04

5-(5-bromo-2-cyclopropylpyrimidin-4-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-cyclopropylpyrimidin-4-yl)-1H-imidazol-2-amine
• EN300-1917180
• 2228552-78-9

• Inchi： 1S/C10H10BrN5/c11-6-3-13-9(5-1-2-5)16-8(6)7-4-14-10(12)15-7/h3-5H,1-2H2,(H3,12,14,15)
• InChI Key： PODJMWBZUADFHB-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 279.01196g/mol
• Monoisotopic Mass: 279.01196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.5Ų

Additional information on 5-(5-bromo-2-cyclopropylpyrimidin-4-yl)-1H-imidazol-2-amine

Comprehensive Overview of 5-(5-bromo-2-cyclopropylpyrimidin-4-yl)-1H-imidazol-2-amine (CAS No. 2228552-78-9)

The compound 5-(5-bromo-2-cyclopropylpyrimidin-4-yl)-1H-imidazol-2-amine (CAS No. 2228552-78-9) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core linked to an imidazole moiety, makes it a valuable intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries and trends in the field.

Recent advancements in small-molecule therapeutics have heightened interest in compounds like 5-(5-bromo-2-cyclopropylpyrimidin-4-yl)-1H-imidazol-2-amine. Researchers are particularly drawn to its brominated pyrimidine scaffold, which is often associated with kinase inhibition and antiviral activity. The cyclopropyl group further enhances its metabolic stability, a critical factor in drug design. These attributes align with current trends in precision medicine and targeted therapy, making it a subject of frequent searches in academic and industrial databases.

The synthesis of CAS No. 2228552-78-9 typically involves multi-step organic reactions, including cross-coupling and cyclization techniques. Its imidazol-2-amine functionality is particularly noteworthy, as it serves as a versatile building block for bioconjugation and ligand design. Given the growing demand for highly functionalized heterocycles, this compound has garnered attention in combinatorial chemistry libraries and high-throughput screening platforms.

From an SEO perspective, queries such as "5-(5-bromo-2-cyclopropylpyrimidin-4-yl)-1H-imidazol-2-amine uses" and "CAS 2228552-78-9 suppliers" reflect user intent for practical applications and sourcing. The compound's relevance to cancer research and infectious disease studies further drives traffic, as these are high-impact topics in global health. Its molecular weight (approximately 294.12 g/mol) and solubility profiles are also frequently searched, underscoring the need for detailed technical data.

In conclusion, 5-(5-bromo-2-cyclopropylpyrimidin-4-yl)-1H-imidazol-2-amine exemplifies the intersection of chemical innovation and biomedical demand. Its structural complexity and functional diversity position it as a key player in advancing next-generation therapeutics. As research continues to explore its full potential, this compound remains a focal point for scientists and industry professionals alike.